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Compound of Interest

Compound Name: ACP-5862

Cat. No.: B2622267

Application Notes and Protocols for ACP-5862

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-5862 is the major active metabolite of Acalabrutinib, a second-generation, highly
selective, and irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2] As a key component
in the B-cell receptor (BCR) signaling pathway, BTK is a critical therapeutic target in various B-
cell malignancies.[3][4] ACP-5862 itself is a potent covalent inhibitor of BTK, contributing
significantly to the overall clinical efficacy of Acalabrutinib.[2][5] These application notes provide
detailed protocols for the preparation of ACP-5862 stock solutions for use in both in vitro and in
vivo experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ACP-5862 is provided in the table
below. This information is essential for accurate stock solution preparation and experimental
design.
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Property Value Reference
Molecular Formula C26H23N70s3 [6]
Molecular Weight 481.5 g/mol [6]
CAS Number 2230757-47-6 [6]
Appearance Solid [7]
Solubility DMSO: = 250 mg/mL (= o
519.20 mM)
Storage Store at -20°C for up to 1 year [1]

Mechanism of Action: BTK Inhibition

ACP-5862, like its parent compound Acalabrutinib, exerts its therapeutic effect by covalently
binding to the cysteine residue (Cys481) in the active site of the BTK enzyme.[2] This
irreversible binding leads to the inhibition of BTK enzymatic activity. The inhibition of BTK
blocks downstream signaling pathways that are crucial for B-cell proliferation, trafficking,
chemotaxis, and adhesion.[2]

B-Cell Receptor
( (BCR) H Lyn/syk )
___________ ﬂ Br”m"s-r(g.l‘?;')"e K'"“*H PLCy2 H 1P3/DAG )—»( Ca* | PKC NF-KB / AP-1/ NFAT
ACP-5862

Cell Proliferation
& Survival

Click to download full resolution via product page
BTK Signaling Pathway Inhibition by ACP-5862

Experimental Protocols
Preparation of High-Concentration Stock Solution for In
Vitro Use
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This protocol outlines the preparation of a high-concentration stock solution of ACP-5862 in
Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media for in vitro
assays.

Materials:

ACP-5862 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

» Weighing ACP-5862: Accurately weigh the desired amount of ACP-5862 powder using a
calibrated analytical balance in a sterile environment.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the ACP-5862 powder
to achieve the desired stock concentration (e.g., 10 mM, 50 mM). It is recommended to use
newly opened DMSO as it is hygroscopic, and water content can affect solubility.[1]

o Dissolution: Vortex the solution until the ACP-5862 is completely dissolved. Gentle warming
or sonication may be used to aid dissolution if necessary.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.
When stored properly, the stock solution can be used for up to one year.[1]

Example Calculation for a 10 mM Stock Solution:

e Molecular Weight of ACP-5862: 481.5 g/mol
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e To prepare 1 mL of a 10 mM stock solution:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 481.5 g/mol = 4.815 mg

» Weigh 4.815 mg of ACP-5862 and dissolve it in 1 mL of anhydrous DMSO.

Preparation of Working Solutions for In Vitro Cellular
Assays

This protocol describes the dilution of the high-concentration DMSO stock solution into cell
culture media to prepare working solutions for treating cells.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

» Prepare working solutions fresh for each experiment.
Procedure:

o Thaw Stock Solution: Thaw an aliquot of the high-concentration ACP-5862 DMSO stock
solution at room temperature.

o Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations for your experiment.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without ACP-5862.

e Cell Treatment: Add the prepared working solutions and the vehicle control to your cell
cultures.
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This protocol provides a method for preparing a formulation of ACP-5862 suitable for oral
administration in animal models. This formulation uses a combination of solvents to ensure
solubility and bioavailability.

Materials:

ACP-5862 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o PEG300 (Polyethylene glycol 300)

e Tween-80

e Saline (0.9% NacCl)

o Sterile tubes or vials

o \ortex mixer

Procedure:

» Prepare High-Concentration DMSO Stock: First, prepare a concentrated stock solution of
ACP-5862 in DMSO (e.g., 20.8 mg/mL).[1] Ensure the compound is fully dissolved.

e Add PEG300: In a separate tube, add the required volume of PEG300. Then, add the DMSO
stock solution to the PEG300 and mix thoroughly.[1]

e Add Tween-80: To the DMSO/PEG300 mixture, add Tween-80 and mix until the solution is
homogeneous.[1]

e Add Saline: Finally, add saline to the mixture to reach the final desired volume and
concentration. Mix well.[1]

e Administration: It is recommended to prepare this formulation fresh on the day of use.[1]

Example Formulation (for a final concentration of > 2.08 mg/mL):[1]
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10% DMSO: Start with a 20.8 mg/mL stock in DMSO. Use 100 pL of this stock.

40% PEG300: Add 400 pL of PEG300.

5% Tween-80: Add 50 pL of Tween-80.

45% Saline: Add 450 L of saline.

Total Volume: 1 mL

Safety Precautions

Standard laboratory safety practices should be followed when handling ACP-5862 and the
associated solvents. This includes wearing appropriate personal protective equipment (PPE)
such as gloves, a lab coat, and safety glasses. All handling of the powdered compound should
be done in a chemical fume hood to avoid inhalation. For detailed safety information, refer to
the Material Safety Data Sheet (MSDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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